N~2~-(4-ethylphenyl)-N~2~-(methylsulfonyl)-N~1~-[3-(methylthio)phenyl]glycinamide
Description
Synthesis Analysis
The synthesis of related compounds, such as those involving 4-(methylthio)phenyl esters for the synthesis of polypeptides, demonstrates the complexity and the precision required in chemical synthesis processes. Johnson and Rea (1970) described the synthesis of a tetrapeptide using a protective ester easily converted to an activated ester without decomposition, highlighting the intricate steps involved in synthesizing complex molecules (Johnson & Rea, 1970).
Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed through various techniques, including X-ray crystallography. Al-Hourani et al. (2020) synthesized and determined the molecular structure of related tetrazoles using X-ray crystallography, providing insights into the arrangement of atoms and the molecular geometry (Al-Hourani et al., 2020).
Chemical Reactions and Properties
Compounds with similar functional groups, such as (phenylsulfonyl)methylation reactions, have been developed for electron-rich heteroarenes and N-arylacrylamides, as demonstrated by Liu and Li (2016). This method provides a mild and efficient access to various (phenylsulfonyl)methylated compounds, showcasing the reactivity and potential applications of such groups (Liu & Li, 2016).
Physical Properties Analysis
The physical properties of compounds are crucial for their application and functionality. Studies on similar compounds, such as those by Padaki et al. (2013), who synthesized and characterized composite membranes, provide insights into the hydrophilic nature, water uptake studies, and antifouling properties, which are essential for applications in fields like desalination (Padaki et al., 2013).
Chemical Properties Analysis
The chemical properties, including reactivity and stability, are fundamental aspects of chemical compounds. For instance, the use of methylsulfenyl cation as an activator for glycosylation reactions, as explored by Dasgupta and Garegg (1990), showcases the chemical versatility and potential for synthetic applications of these compounds (Dasgupta & Garegg, 1990).
properties
IUPAC Name |
2-(4-ethyl-N-methylsulfonylanilino)-N-(3-methylsulfanylphenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3S2/c1-4-14-8-10-16(11-9-14)20(25(3,22)23)13-18(21)19-15-6-5-7-17(12-15)24-2/h5-12H,4,13H2,1-3H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLBOCDAKLNAHOT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)N(CC(=O)NC2=CC(=CC=C2)SC)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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